Cas no 50604-01-8 (Benzoic acid, 2-ethyl-, methyl ester)

• Product Name: Benzoic acid, 2-ethyl-, methyl ester
• CAS No: 50604-01-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD06203917
• CID: 364530
• Update Time: 2025-06-12

Benzoic acid, 2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-ethyl-, methyl ester
• 2-Ethylbenzoic acid
• methyl 2-ethylbenzoate

• MDL： MFCD06203917
• Inchi： 1S/C10H12O2/c1-3-8-6-4-5-7-9(8)10(11)12-2/h4-7H,3H2,1-2H3
• InChI Key： KQQKFHNRMJHXLR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 164.08376

Experimental Properties

• Density: 1.025
• Boiling Point: 243.9°C at 760 mmHg
• Flash Point: 109.3°C
• Refractive Index: 1.505
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-ethyl-, methyl ester

Comprehensive Overview of Benzoic acid, 2-ethyl-, methyl ester (CAS No. 50604-01-8)

Benzoic acid, 2-ethyl-, methyl ester (CAS 50604-01-8), also known as methyl 2-ethylbenzoate, is an organic compound widely utilized in the fragrance and flavor industry. This ester derivative of benzoic acid is valued for its aromatic properties, making it a key ingredient in perfumes, cosmetics, and food additives. With the growing demand for sustainable and eco-friendly ingredients, researchers are increasingly exploring its potential in green chemistry applications.

The chemical structure of methyl 2-ethylbenzoate features a benzene ring substituted with an ethyl group at the 2-position and a methoxycarbonyl group. This configuration contributes to its mild, fruity odor, often described as sweet and balsamic. In recent years, the compound has gained attention in biodegradable fragrance formulations, aligning with the global shift toward environmentally conscious products. Consumers and manufacturers alike are searching for terms like "natural ester fragrances" and "safe synthetic flavors," reflecting the industry's focus on sustainability.

From a technical perspective, CAS 50604-01-8 exhibits excellent stability under normal storage conditions, with a boiling point of approximately 235°C. Its solubility in organic solvents like ethanol and ether makes it versatile for industrial applications. Analytical techniques such as GC-MS and HPLC are commonly employed to ensure purity, a critical factor for compliance with international standards like IFRA and FDA. Questions like "how to synthesize methyl 2-ethylbenzoate" or "benzoic acid ester safety data" frequently appear in scientific forums, highlighting its relevance in research.

In the context of market trends, Benzoic acid, 2-ethyl-, methyl ester is often compared to similar esters like methyl benzoate or ethyl benzoate. However, its unique olfactory profile sets it apart for niche applications. The rise of clean beauty and vegan cosmetics has further driven interest in this compound, as brands seek hypoallergenic and cruelty-free ingredients. Regulatory databases such as ECHA and PubChem provide extensive documentation on its toxicological profile, addressing common queries about its safe usage levels.

Future research directions for 50604-01-8 may explore its role in bio-based solvents or as a precursor for pharmaceutical intermediates. With advancements in catalytic esterification, sustainable production methods are being optimized to reduce energy consumption. This aligns with the broader industry goals of minimizing carbon footprints, a topic dominating discussions in chemical innovation. As consumers prioritize transparency, detailed technical datasheets and eco-certifications for this ester are becoming essential resources.